Cas no 1803944-37-7 (5-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 5-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1803944-37-7
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4798618
• Update Time: 2025-05-23

5-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H8F3N3O3/c9-8(10,11)17-6-3(13)2-14-4(1-12)5(6)7(15)16/h2H,1,12-13H2,(H,15,16)
• InChI Key： VDJNIKBSXQPOCD-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CN)C=1C(=O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: -2.5
• Topological Polar Surface Area: 112

Additional information on 5-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylic acid

5-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound CAS No 1803944-37-7, also known as 5-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylic Acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group at the 5-position, an aminomethyl group at the 2-position, and a trifluoromethoxy group at the 4-position on a pyridine ring, with a carboxylic acid moiety at the 3-position. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of 5-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylic Acid in drug discovery and development. Its structure allows for the creation of bioisosteres and analogs that can target specific biological pathways with high precision. For instance, researchers have explored its potential as a lead compound in the development of novel antibiotics, antiviral agents, and anticancer drugs. The trifluoromethoxy group, in particular, has been shown to enhance the stability and bioavailability of the molecule, making it an attractive candidate for pharmaceutical applications.

In addition to its pharmacological significance, this compound has also been studied for its role in agrochemicals. The presence of multiple functional groups provides opportunities for designing herbicides, insecticides, and fungicides with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agriculture.

The synthesis of CAS No 1803944-37-7 involves a series of intricate chemical reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have developed novel synthetic routes that incorporate advanced catalytic systems and microwave-assisted synthesis techniques to optimize the production process. These methods not only enhance the efficiency of synthesis but also minimize waste generation, aligning with modern sustainability goals.

The structural versatility of this compound has also led to its application in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of new catalysts for industrial processes. Furthermore, its use as a ligand in metal-organic frameworks (MOFs) has opened up possibilities for applications in gas storage, sensing, and catalysis.

In conclusion, 5-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-carboxylic Acid represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in future innovations within the chemical sciences.